Cas no 17937-03-0 (3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran)

3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran structure
17937-03-0 structure
Product Name:3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran
CAS No:17937-03-0
MF:C12H16O
MW:176.254843711853
CID:906728
PubChem ID:86640
Update Time:2025-04-19

3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

    • 3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran
    • 2,2,4-trimethyl-3,4-dihydrochromene
    • 2,2,4-trimethyl-3,4-dihydro-2H-chromene
    • Einecs 241-871-9
    • 2,2,4-trimethylchroman
    • DTXSID20939207
    • 2,2,4-Trimethyl-3,4-dihydro-2H-1-benzopyran
    • SCHEMBL13257631
    • NS00052962
    • 17937-03-0
    • RZWKXCCZVCZJOU-UHFFFAOYSA-N
    • Inchi: 1S/C12H16O/c1-9-8-12(2,3)13-11-7-5-4-6-10(9)11/h4-7,9H,8H2,1-3H3
    • InChI Key: RZWKXCCZVCZJOU-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C)CC1(C)C

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.949
  • Boiling Point: 225.5°C at 760 mmHg
  • Flash Point: 83°C
  • Refractive Index: 1.493
  • PSA: 9.23
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